Cas no 2228509-56-4 (tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate
• CAS No: 2228509-56-4
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 6054934
• PubChem ID: 165698183
• Update Time: 2025-07-17

tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate
• EN300-1876352
• tert-butyl N-[2-(4-aminobutan-2-yl)-4-chlorophenyl]carbamate
• 2228509-56-4

• Inchi： 1S/C15H23ClN2O2/c1-10(7-8-17)12-9-11(16)5-6-13(12)18-14(19)20-15(2,3)4/h5-6,9-10H,7-8,17H2,1-4H3,(H,18,19)
• InChI Key： ZNYSBWNSVBIOEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate (CAS No. 2228509-56-4)

The compound tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate (CAS No. 2228509-56-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-chlorophenyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for custom synthesis intermediates like tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s CAS No. 2228509-56-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and material science. Its applications extend to peptide coupling and protecting group strategies, making it a versatile tool for synthetic chemists.

One of the most discussed topics in the context of tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate is its potential role in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how such intermediates can be used to design prodrugs with improved bioavailability. The 4-chlorophenyl group, in particular, is known for enhancing lipophilicity, which is critical for blood-brain barrier penetration—a hot topic in neurological drug development.

From an industrial perspective, the synthesis and scalability of CAS No. 2228509-56-4 are subjects of ongoing optimization. Companies specializing in fine chemicals are investing in green chemistry approaches to produce this compound more sustainably. Questions like “How to improve the yield of tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate?” or “What are the latest purification techniques for carbamate derivatives?” are commonly searched, highlighting the technical challenges and innovations in this field.

The stability and storage conditions of tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate are also critical considerations. Given its amino and carbamate functionalities, the compound may require protection from moisture and light. These factors are essential for ensuring reproducibility in research, a key concern for laboratories working with high-value intermediates. Additionally, its spectroscopic characterization (e.g., NMR, HPLC) is frequently documented to aid in quality control.

In summary, tert-butyl N-2-(4-aminobutan-2-yl)-4-chlorophenylcarbamate (CAS No. 2228509-56-4) represents a cutting-edge intermediate with broad applications in drug discovery and material science. Its structural features align with current trends in fragment-based drug design and bioconjugation, making it a compound of enduring interest to both academic and industrial researchers. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of therapeutic innovations.